Cas no 871723-37-4 (4-Chloro-2,3-dihydroisoindol-1-one)

4-Chloro-2,3-dihydroisoindol-1-one is a heterocyclic organic compound featuring a chloro-substituted isoindolinone core structure. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid bicyclic framework and reactive chloro group enable selective functionalization, making it valuable for constructing complex scaffolds. The compound exhibits stability under standard handling conditions and demonstrates compatibility with a range of synthetic transformations, including cross-coupling and nucleophilic substitution reactions. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise molecular modifications.
4-Chloro-2,3-dihydroisoindol-1-one structure
871723-37-4 structure
Product Name:4-Chloro-2,3-dihydroisoindol-1-one
CAS No:871723-37-4
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD09701291
CID:1027127
PubChem ID:53404273
Update Time:2025-06-07

4-Chloro-2,3-dihydroisoindol-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,3-dihydroisoindol-1-one
    • 4-CHLORO-2,3-DIHYDRO-ISOINDOL-1-ONE
    • 4-Chloro-1-isoindolinone
    • 4-Chloro-2,3-dihydro-1H-isoindol-1-one
    • 4-CHLOROISOINDOLIN-1-ONE
    • AB51011
    • DTXSID20695356
    • CS-0149708
    • SY057487
    • 871723-37-4
    • F17918
    • MFCD09701291
    • AS-75884
    • Z1198221042
    • UCZAYZNTAWBJRF-UHFFFAOYSA-N
    • 1H-ISOINDOL-1-ONE, 4-CHLORO-2,3-DIHYDRO-
    • EN300-208432
    • SCHEMBL2379452
    • FT-0730615
    • AKOS006331851
    • 4-Chloro-2,3-dihydro-1H-isoindol-1-one (ACI)
    • DB-076863
    • MDL： MFCD09701291
    • Inchi： 1S/C8H6ClNO/c9-7-3-1-2-5-6(7)4-10-8(5)11/h1-3H,4H2,(H,10,11)
    • InChI Key： UCZAYZNTAWBJRF-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=C(C=CC=2)Cl)CN1

Computed Properties

  • Exact Mass: 167.01400
  • Monoisotopic Mass: 167.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 29.10000
  • LogP: 1.91220

4-Chloro-2,3-dihydroisoindol-1-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

4-Chloro-2,3-dihydroisoindol-1-one Pricemore >>

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TRC
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4-Chloro-2,3-dihydroisoindol-1-one Production Method

Production Method 1

89-97-4 89-97-4
871723-37-4 871723-37-4
Reaction Conditions
1.1 Reagents: 3-(Trifluoromethyl)benzoic acid ,  Acetic acid, 2,2,2-trifluoro-, copper(2+) salt (2:1) Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ;  16 h, 1 atm, 100 °C
Reference
Palladium-Catalyzed Direct C-H Carbonylation of Free Primary Benzylamines: A Synthesis of Benzolactams
Zhang, Chunhui; et al, Organic Letters, 2018, 20(9), 2595-2598

Production Method 2

2624250-42-4 2624250-42-4
871723-37-4 871723-37-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  90 °C
Reference
Pd-Catalyzed C(sp2)-H Alkoxycarbonylation of Phenethyl- and Benzylamines with Chloroformates as CO Surrogates
Andrade-Sampedro, Paula; et al, Chemistry - A European Journal, 2021, 27(18), 5782-5789

Production Method 3

543-27-1 543-27-1
923229-50-9 923229-50-9
871723-37-4 871723-37-4
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Silver carbonate ,  Silver acetate Catalysts: Palladium diacetate Solvents: 2-Methyl-2-butanol ,  Chlorobenzene ;  16 h, 125 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ;  90 °C
Reference
Pd-Catalyzed C(sp2)-H Alkoxycarbonylation of Phenethyl- and Benzylamines with Chloroformates as CO Surrogates
Andrade-Sampedro, Paula; et al, Chemistry - A European Journal, 2021, 27(18), 5782-5789

4-Chloro-2,3-dihydroisoindol-1-one Raw materials

4-Chloro-2,3-dihydroisoindol-1-one Preparation Products

4-Chloro-2,3-dihydroisoindol-1-one Related Literature

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